Cas no 57582-30-6 (1H-Benz[g]indole, 1-methyl-)
1H-Benz[g]indole, 1-methyl- structure
Product Name:1H-Benz[g]indole, 1-methyl-
CAS No:57582-30-6
MF:C13H11N
MW:181.233143091202
CID:344890
PubChem ID:602424
Update Time:2025-04-19
1H-Benz[g]indole, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benz[g]indole, 1-methyl-
- 1-methylbenzo[g]indole
- BXSQDJBXSCEGTJ-UHFFFAOYSA-N
- methyl 1h benzo[g]indol
- 57582-30-6
- SCHEMBL822556
- DTXSID80345183
- 1-Methyl-1H-benzo[g]indole #
- 1-Methyl-1H-benz(g)indole
-
- Inchi: 1S/C13H11N/c1-14-9-8-11-7-6-10-4-2-3-5-12(10)13(11)14/h2-9H,1H3
- InChI Key: BXSQDJBXSCEGTJ-UHFFFAOYSA-N
- SMILES: N1(C)C=CC2=CC=C3C=CC=CC3=C12
Computed Properties
- Exact Mass: 181.08923
- Monoisotopic Mass: 181.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 4.9Ų
Experimental Properties
- PSA: 4.93
1H-Benz[g]indole, 1-methyl- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
57582-30-6 (1H-Benz[g]indole, 1-methyl-) Related Products
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